Cas no 61785-19-1 (Acetamide, N-[5-(acetylamino)-1,3,4-thiadiazol-2-yl]-N-ethyl-)
61785-19-1 structure
Product Name:Acetamide, N-[5-(acetylamino)-1,3,4-thiadiazol-2-yl]-N-ethyl-
CAS No:61785-19-1
MF:C8H12N4O2S
MW:228.271479606628
CID:466221
PubChem ID:71392207
Update Time:2025-04-19
Acetamide, N-[5-(acetylamino)-1,3,4-thiadiazol-2-yl]-N-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[5-(acetylamino)-1,3,4-thiadiazol-2-yl]-N-ethyl-
- N-[5-[acetyl(ethyl)amino]-1,3,4-thiadiazol-2-yl]acetamide
- 61785-19-1
- N-(5-Acetamido-1,3,4-thiadiazol-2-yl)-N-ethylacetamide
- DTXSID80814026
-
- Inchi: 1S/C8H12N4O2S/c1-4-12(6(3)14)8-11-10-7(15-8)9-5(2)13/h4H2,1-3H3,(H,9,10,13)
- InChI Key: UBPQFRSKEXWWAZ-UHFFFAOYSA-N
- SMILES: S1C(=NN=C1N(C(C)=O)CC)NC(C)=O
Computed Properties
- Exact Mass: 228.06826
- Monoisotopic Mass: 228.06809681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 75.19
Acetamide, N-[5-(acetylamino)-1,3,4-thiadiazol-2-yl]-N-ethyl- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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